![molecular formula C15H17N3O4S B2643476 N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 941925-29-7](/img/structure/B2643476.png)
N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-4-(N,N-dimethylsulfamoyl)benzamide
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Overview
Description
“N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-4-(N,N-dimethylsulfamoyl)benzamide” is a complex organic compound. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms (one oxygen and one nitrogen). Isoxazoles are known for their diverse biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the isoxazole ring, possibly through a 1,3-dipolar cycloaddition or nitrile oxide cycloaddition . The benzamide and sulfamoyl groups could be introduced through standard amide coupling reactions.Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the isoxazole ring, attached to a benzamide group and a sulfamoyl group. The exact structure would need to be determined through techniques such as NMR spectroscopy .Chemical Reactions Analysis
As an isoxazole, this compound could potentially undergo a variety of chemical reactions. Isoxazoles can act as ligands in coordination chemistry, and they can also participate in various organic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, density, and solubility .Scientific Research Applications
Chemical Synthesis and Reactivity
Isoxazolyl-benzamide derivatives have been synthesized and studied for their chemical properties and reactivity. For instance, the synthesis of novel benzenesulfonamide derivatives, including those with isoxazolyl and pyrazolyl moieties, has been explored. These compounds have shown significant in vitro antitumor activity against certain cell lines, highlighting their potential in drug discovery and development (Fahim & Shalaby, 2019). Additionally, the reaction of benzamide derivatives with various reagents to synthesize cyclosulfamides and other heterocyclic compounds provides insights into the versatility of these structures for chemical synthesis (Regainia et al., 2000).
Biological Evaluation
Several studies have focused on the biological evaluation of isoxazole-containing sulfonamides, investigating their inhibitory effects on human carbonic anhydrase isoforms. These studies demonstrate the potential of such compounds in the development of new therapeutic agents for various diseases (Ulus et al., 2016). Moreover, the antimicrobial and antioxidant activities of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamides, synthesized using benzimidazole and carboxylic acids, have been evaluated, showing promise for the development of new bioactive compounds (Sindhe et al., 2016).
Computational Studies
Computational and molecular docking studies have been employed to understand the interactions between synthesized compounds and biological targets. For example, the synthesis and characterization of Schiff bases derived from sulfamethoxazole and sulfisoxazole, and their enzyme inhibition effects, were elucidated through molecular docking and Density Functional Theory (DFT) calculations, providing a basis for further exploration of these compounds as potential therapeutic agents (Alyar et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c1-18(2)23(20,21)11-8-6-10(7-9-11)14(19)16-15-12-4-3-5-13(12)17-22-15/h6-9H,3-5H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUAAOZZVVNGHNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CCCC3=NO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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